3-chloro-N-(4-methyl-2-pyridinyl)benzamide

• IUPAC Name: 3-chloro-N-(4-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C13H11ClN2O/c1-9-5-6-15-12(7-9)16-13(17)10-3-2-4-11(14)8-10/h2-8H,1H3,(H,15,16,17)
• InChI Key: BIGUVQJGZSWXJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol

Description

3-chloro-N-(4-methyl-2-pyridinyl)benzamide, also known as CPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. CPB belongs to the class of benzamide compounds, which are known to have various biological activities.

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer and inflammation. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been shown to inhibit the activity of various kinases, including AKT, ERK, and JNK, which are involved in cell proliferation and survival. It has also been reported to inhibit the activity of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines.
Biochemical and Physiological Effects
3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis by activating caspases. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has also been reported to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, by inhibiting the activity of NF-κB. In addition, 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been shown to reduce the activity of inflammatory enzymes, such as COX-2 and iNOS, which are involved in the production of prostaglandins and nitric oxide.

Advantages and Limitations for Lab Experiments

3-chloro-N-(4-methyl-2-pyridinyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been optimized to obtain high yields. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide is also stable under normal laboratory conditions and can be stored for long periods without degradation. However, 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in aqueous solutions. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide is also sensitive to light and can degrade when exposed to light for extended periods.

Future Directions

For research on 3-chloro-N-(4-methyl-2-pyridinyl)benzamide include:
- Investigating the mechanism of action of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide in more detail to identify specific targets and pathways involved in its biological activities.
- Conducting more preclinical studies to evaluate the efficacy and safety of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide in animal models of cancer and inflammation.
- Optimizing the synthesis method of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide to obtain higher yields and improve its solubility in aqueous solutions.
- Exploring the potential of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide as a lead compound for the development of new drugs targeting cancer and inflammatory diseases.
Conclusion
In conclusion, 3-chloro-N-(4-methyl-2-pyridinyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the development of new drugs. It has been shown to have various biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic properties. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on 3-chloro-N-(4-methyl-2-pyridinyl)benzamide is needed to fully explore its potential as a drug candidate.

Synthesis Methods

The synthesis of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide involves the reaction of 3-chlorobenzoic acid with 4-methyl-2-pyridinecarboxylic acid in the presence of thionyl chloride and dimethylformamide. The resulting product is then treated with ammonia to obtain 3-chloro-N-(4-methyl-2-pyridinyl)benzamide. This synthesis method has been reported in various research papers and has been optimized to obtain high yields of 3-chloro-N-(4-methyl-2-pyridinyl)benzamide.

Scientific Research Applications

3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been extensively studied for its potential use in the development of new drugs. It has been reported to have various biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic properties. 3-chloro-N-(4-methyl-2-pyridinyl)benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. It has also been reported to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and reducing the activity of inflammatory enzymes.